2'-fluoro-3'-methoxy-5-(thiomorpholin-4-ylsulfonyl)biphenyl-3-carboxylic acid

• IUPAC Name: 3-(2-fluoro-3-methoxyphenyl)-5-thiomorpholin-4-ylsulfonylbenzoic acid
• InChI: InChI=1S/C18H18FNO5S2/c1-25-16-4-2-3-15(17(16)19)12-9-13(18(21)22)11-14(10-12)27(23,24)20-5-7-26-8-6-20/h2-4,9-11H,5-8H2,1H3,(H,21,22)
• InChI Key: AZJDJOUYOZACJN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1F)C2=CC(=CC(=C2)S(=O)(=O)N3CCSCC3)C(=O)O
• Molecular Formula: C18H18FNO5S2
• Molecular Weight: 411.5 g/mol

Description

The compound “2’-fluoro-3’-methoxy-5-(thiomorpholin-4-ylsulfonyl)biphenyl-3-carboxylic acid” is a complex organic molecule. It contains a biphenyl group (two connected phenyl rings), a carboxylic acid group (-COOH), a fluoro group (-F), a methoxy group (-OCH3), and a thiomorpholin-4-ylsulfonyl group. Each of these functional groups contributes to the overall properties of the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carboxylic acid group could participate in acid-base reactions, and the biphenyl core could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar groups like carboxylic acid and methoxy could impact its solubility.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, it might interact with biological targets in specific ways. Without more information, it’s hard to speculate.